N-(4-acetylphenyl)-1-(benzyloxy)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-2-oxo-1-phenylmethoxypyridine-3-carboxamide
• InChI: InChI=1S/C21H18N2O4/c1-15(24)17-9-11-18(12-10-17)22-20(25)19-8-5-13-23(21(19)26)27-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,22,25)
• InChI Key: FYOINNIDGFUVRH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)OCC3=CC=CC=C3
• Molecular Formula: C21H18N2O4
• Molecular Weight: 362.4 g/mol

Description

The compound “N-(4-acetylphenyl)-1-(benzyloxy)-2-oxo-1,2-dihydropyridine-3-carboxamide” is an organic compound containing several functional groups including an acetyl group, a benzyl group, a pyridine ring, and a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, a compound similar to this, N-(4-acetylphenyl)maleimide, was synthesized through the reaction of maleimide with 4-aminoacetophenone.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups and a cyclic structure. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the acetyl group, benzyl group, and carboxamide group could allow for reactions such as acylation, alkylation, and hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Synthesis and Reactivity

• Synthesis of 1-Aryl-1,6-Naphthyridinone Derivatives : Research by Medvedeva et al. (2009) focused on the synthesis of new dihydropyridine derivatives with varying substituents. The study explored the reactivity of 4-arylamino-2-oxo-1,2-dihydropyridine-3-carbonitriles and their conversion into naphthyridinones, highlighting methodologies for synthesizing complex heterocyclic compounds which could be relevant to derivatives like the one (Medvedeva et al., 2009).

Biological Evaluation

• Antimicrobial and Antifungal Properties : El-Sehrawi et al. (2015) synthesized and evaluated a series of 6-oxo-pyridine-3-carboxamide derivatives for their antimicrobial and antifungal activities. This suggests potential applications in developing new antimicrobial agents from structurally related compounds (El-Sehrawi et al., 2015).

Structural Analysis

• Crystal Structure and DFT Studies : Polo-Cuadrado et al. (2021) reported on the crystal structure and theoretical studies of a related compound, N-(4-acetylphenyl)quinoline-3-carboxamide. This work underscores the importance of structural analysis in understanding the properties of such compounds, which could extend to similar dihydropyridine derivatives (Polo-Cuadrado et al., 2021).

Chemical Properties and Applications

• Photo-oxygenation and Derivative Synthesis : The study on photo-oxygenation of tetraphenyl dihydropyridine by Maeda et al. (1983) offers insights into the chemical behavior under specific conditions, potentially relevant for synthesizing and modifying compounds like "N-(4-acetylphenyl)-1-(benzyloxy)-2-oxo-1,2-dihydropyridine-3-carboxamide" (Maeda et al., 1983).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and any biological activity.